![molecular formula C21H18ClNO5S2 B10796750 N-(5-chloro-2,4-dimethoxyphenyl)-N-methyl-5,5-dioxo-4,5-dihydro-5lambda-thieno[3,2-c]thiochromene-2-carboxamide](/img/structure/B10796750.png)
N-(5-chloro-2,4-dimethoxyphenyl)-N-methyl-5,5-dioxo-4,5-dihydro-5lambda-thieno[3,2-c]thiochromene-2-carboxamide
Overview
Description
MMV006427 is a compound from the Malaria Box collection, which includes over 400 chemically diverse small molecules with documented potency against malaria parasite growth . This compound has shown significant potential in the fight against malaria and other parasitic diseases, making it a valuable asset in medicinal chemistry and drug discovery .
Preparation Methods
The synthetic routes and reaction conditions for MMV006427 involve high-throughput phenotypic screening of chemical libraries . The specific synthetic methods and industrial production techniques are not widely documented in public literature. the general approach involves the use of advanced organic synthesis techniques to create the desired molecular structure .
Chemical Reactions Analysis
MMV006427 undergoes various chemical reactions, including oxidation, reduction, and substitution . Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles . The major products formed from these reactions depend on the specific conditions and reagents used, but they typically involve modifications to the core structure of MMV006427 .
Scientific Research Applications
MMV006427 has a wide range of scientific research applications. It has been used extensively in the study of malaria and other parasitic diseases . The compound has shown activity against multiple life-cycle stages of the malaria parasite, including asexual blood, liver, gametocyte, gametes, and insect ookinete stages . Additionally, MMV006427 has demonstrated activity against other pathogens, including protozoa, helminths, bacterial and mycobacterial species, and even human cancer cell lines . This broad-spectrum activity makes it a valuable tool in both basic and applied research.
Mechanism of Action
The mechanism of action of MMV006427 involves the inhibition of the Plasmodium falciparum ATPase 4 (PfATP4), a crucial enzyme for the survival of the malaria parasite . By inhibiting this enzyme, MMV006427 disrupts the parasite’s ion homeostasis, leading to its death . This mode of action is similar to other PfATP4 inhibitors, making MMV006427 a valuable compound for studying this enzyme and developing new antimalarial drugs .
Properties
Molecular Formula |
C21H18ClNO5S2 |
|---|---|
Molecular Weight |
464.0 g/mol |
IUPAC Name |
N-(5-chloro-2,4-dimethoxyphenyl)-N-methyl-5,5-dioxo-4H-thieno[3,2-c]thiochromene-2-carboxamide |
InChI |
InChI=1S/C21H18ClNO5S2/c1-23(15-9-14(22)16(27-2)10-17(15)28-3)21(24)18-8-12-11-30(25,26)19-7-5-4-6-13(19)20(12)29-18/h4-10H,11H2,1-3H3 |
InChI Key |
RXQJJBRAANNIDY-UHFFFAOYSA-N |
Canonical SMILES |
CN(C1=CC(=C(C=C1OC)OC)Cl)C(=O)C2=CC3=C(S2)C4=CC=CC=C4S(=O)(=O)C3 |
Origin of Product |
United States |
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